Cas no 140867-89-6 (2-Pyrazinemethanol,3-methoxy-5-methyl-)

• Product Name: 2-Pyrazinemethanol,3-methoxy-5-methyl-
• CAS No: 140867-89-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 101971
• PubChem ID: 71435109
• Update Time: 2025-04-18

2-Pyrazinemethanol,3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinemethanol,3-methoxy-5-methyl-
• Pyrazinemethanol, 3-methoxy-5-methyl- (9CI)
• 140867-89-6
• Pyrazinemethanol,3-methoxy-5-methyl-(9ci)
• (3-Methoxy-5-methylpyrazin-2-yl)methanol

• Inchi： 1S/C7H10N2O2/c1-5-3-8-6(4-10)7(9-5)11-2/h3,10H,4H2,1-2H3
• InChI Key： PSAZVKMAYQUHIF-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=NC=C(C)N=1

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.2A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 55.24